Cas no 135729-31-6 (Grantionin)

• Product Name: Grantionin
• CAS No: 135729-31-6
• MF: C₁₈H₁₆O₆
• MW: 328.316045761108
• CID: 2023595
• PubChem ID: 14861188
• Update Time: 2025-04-21

Grantionin Chemical and Physical Properties

Names and Identifiers

• Grantionin
• 2-(3,5-Dimethoxyphenyl)-7-hydroxy-6-methoxy-4H-1-benzopyran-4-one
• 7-hydroxy-6,3',5'-trimethoxyflavone
• 135729-31-6
• 2-(3,5-dimethoxyphenyl)-7-hydroxy-6-methoxychromen-4-one
• LMPK12110061

• Inchi： 1S/C18H16O6/c1-21-11-4-10(5-12(6-11)22-2)16-8-14(19)13-7-18(23-3)15(20)9-17(13)24-16/h4-9,20H,1-3H3
• InChI Key： XEVXJBGZWXMMBZ-UHFFFAOYSA-N
• SMILES： COC1C=C(C2OC3C(=CC(=C(C=3)O)OC)C(=O)C=2)C=C(OC)C=1

Computed Properties

• Exact Mass: 328.09468823Da
• Monoisotopic Mass: 328.09468823Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.752
• Topological Polar Surface Area: 74.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 6-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 6-O-methylated flavonoids